![molecular formula C20H18N4O3S B2662978 2-(2-(2-(Benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamido)benzamide CAS No. 1105236-05-2](/img/structure/B2662978.png)
2-(2-(2-(Benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamido)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-(2-(Benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamido)benzamide, also known as Bz-ATP, is a nucleotide analogue that is commonly used in scientific research. This molecule has a variety of applications, including the study of cellular signaling pathways and the development of new drugs.
Scientific Research Applications
- Benzimidazole Derivatives : Researchers have synthesized benzimidazole derivatives, including 2-phenylbenzimidazoles, which show promising anticancer activity . These compounds were tested against human lung (A549), breast (MDA-MB-231), and prostate (PC3) cancer cell lines. Notably, the presence of a methyl group at the 5 (6)-position on the benzimidazole scaffold significantly influenced their anticancer effects. Electron-donating groups (such as OH, OMe, –NMe2, –O–CH2–C6H5) enhanced activity, while electron-withdrawing groups (–NO2, –CF3) reduced inhibition.
- Benzamide Compounds : Novel benzamide compounds synthesized from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid exhibited antioxidant and antibacterial activities . These compounds were characterized using IR, 1H NMR, and 13C NMR spectroscopy. Their potential in combating oxidative stress and bacterial infections warrants further investigation.
- N-Benzimidazol-2yl Benzamide : Certain N-benzimidazol-2yl benzamide derivatives were explored as allosteric activators of human glucokinase (GK) for type-2 diabetes treatment . These compounds demonstrated significant hypoglycemic effects in animal models. Further research aims to harness their potential in managing diabetes.
- Benzimidazole Scaffold : Due to its structural similarity to nucleotides found in the human body, benzimidazole derivatives have been investigated as anti-inflammatory agents. Modifying functional groups on the benzimidazole core structure can enhance bioactivity .
- Benzimidazole Derivatives : Benzimidazoles have shown promise as antifungal and antiviral agents. Researchers continue to explore their efficacy against specific pathogens .
- Benzimidazole Compounds : Although not extensively studied, benzimidazole derivatives have been investigated for their analgesic properties. Further research is needed to validate their effectiveness .
Anticancer Activity
Antioxidant and Antibacterial Properties
Hypoglycemic Effects for Diabetes Therapy
Anti-Inflammatory Applications
Antifungal and Antiviral Properties
Analgesic Potential
properties
IUPAC Name |
2-[[2-(2-benzylsulfanyl-6-oxo-1H-pyrimidin-4-yl)acetyl]amino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4O3S/c21-19(27)15-8-4-5-9-16(15)23-17(25)10-14-11-18(26)24-20(22-14)28-12-13-6-2-1-3-7-13/h1-9,11H,10,12H2,(H2,21,27)(H,23,25)(H,22,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLEFRVXPOBLUFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CSC2=NC(=CC(=O)N2)CC(=O)NC3=CC=CC=C3C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-(2-(Benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamido)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.